Cas no 98216-15-0 (1,3-Dioxolo[4,5-g]quinazolin-6(5H)-one, 8-methyl-)

1,3-Dioxolo[4,5-g]quinazolin-6(5H)-one, 8-methyl- is a heterocyclic compound featuring a fused quinazolinone core with a 1,3-dioxole moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The 8-methyl substitution enhances stability and influences reactivity, offering selective functionalization opportunities. Its rigid bicyclic framework is advantageous for designing bioactive molecules, particularly in developing enzyme inhibitors or receptor modulators. The compound's well-defined synthesis and purity make it suitable for mechanistic studies and structure-activity relationship (SAR) investigations. Researchers value its compatibility with diverse reaction conditions, enabling further derivatization for specialized applications.

1,3-Dioxolo[4,5-g]quinazolin-6(5H)-one, 8-methyl- structure

98216-15-0 structure

Product Name:1,3-Dioxolo[4,5-g]quinazolin-6(5H)-one, 8-methyl-

CAS No:98216-15-0

MF:C₁₀H₈N₂O₃

MW:204.18212223053

CID:4373210

PubChem ID:13813711

Update Time:2025-06-03

1,3-Dioxolo[4,5-g]quinazolin-6(5H)-one, 8-methyl- Chemical and Physical Properties

Names and Identifiers

- 1,3-Dioxolo[4,5-g]quinazolin-6(5H)-one, 8-methyl-
- 8-Methyl-1,3-dioxolo[4,5-g]quinazolin-6(5H)-one
- DTXSID401240756
- CHEMBL30178
- SCHEMBL10704431
- 98216-15-0
- Inchi： 1S/C10H8N2O3/c1-5-6-2-8-9(15-4-14-8)3-7(6)12-10(13)11-5/h2-3H,4H2,1H3,(H,11,12,13)
- InChI Key： WTLJEPGLLJVKFO-UHFFFAOYSA-N
- SMILES： O1COC2=CC3C(=C(C)NC(N=3)=O)C=C12

Computed Properties

Exact Mass: 204.05349212g/mol
Monoisotopic Mass: 204.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 483
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 59.9Å²

1,3-Dioxolo[4,5-g]quinazolin-6(5H)-one, 8-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-9431228-1.0g	8-methyl-2H,5H,6H-[1,3]dioxolo[4,5-g]quinazolin-6-one	98216-15-0	95%	1.0g	$0.0	2022-11-29

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Additional information on 1,3-Dioxolo[4,5-g]quinazolin-6(5H)-one, 8-methyl-

Recent Advances in the Study of 1,3-Dioxolo[4,5-g]quinazolin-6(5H)-one, 8-methyl- (CAS: 98216-15-0)

The compound 1,3-Dioxolo[4,5-g]quinazolin-6(5H)-one, 8-methyl- (CAS: 98216-15-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold, characterized by its fused quinazolinone and dioxolo rings, exhibits promising biological activities, particularly in the context of enzyme inhibition and anticancer applications. Recent studies have explored its synthesis, structural modifications, and mechanistic insights, positioning it as a potential lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1,3-Dioxolo[4,5-g]quinazolin-6(5H)-one, 8-methyl- via a novel one-pot cyclization reaction, achieving a yield of 78% under optimized conditions. The study highlighted the compound's stability under physiological pH and its ability to selectively inhibit topoisomerase IIα, a critical target in cancer therapy. Molecular docking simulations revealed strong interactions with the ATP-binding domain of the enzyme, suggesting a competitive inhibition mechanism.

Further investigations into its pharmacological profile, reported in Bioorganic & Medicinal Chemistry Letters, identified derivatives of 1,3-Dioxolo[4,5-g]quinazolin-6(5H)-one, 8-methyl- with enhanced solubility and bioavailability. Structural-activity relationship (SAR) studies indicated that substitutions at the C-5 position significantly modulate potency, with bromo- and nitro- derivatives showing IC50 values below 1 μM against breast cancer cell lines (MCF-7 and MDA-MB-231). These findings underscore the compound's versatility as a scaffold for anticancer agent design.

In addition to its anticancer potential, recent research has explored its application in neurodegenerative diseases. A 2024 preprint on bioRxiv reported its moderate inhibitory activity against monoamine oxidase B (MAO-B), with an IC50 of 12.3 μM. This suggests a possible role in Parkinson's disease management, though further optimization is needed to improve selectivity over MAO-A. Computational ADMET predictions indicated favorable blood-brain barrier penetration, a crucial factor for CNS-targeted therapeutics.

The compound's mechanism of action was further elucidated through proteomics studies, revealing its ability to modulate multiple pathways, including PI3K/AKT and MAPK signaling. These pleiotropic effects, while pharmacologically interesting, also highlight the need for targeted derivatization to minimize off-target interactions. Current research efforts are focusing on prodrug strategies to enhance its therapeutic index, with preliminary in vivo data showing reduced toxicity in murine models.

From an industrial perspective, patent filings in 2023-2024 (WO202318712A1, EP4155294A1) have claimed novel formulations of 1,3-Dioxolo[4,5-g]quinazolin-6(5H)-one, 8-methyl- in nanoparticle delivery systems, addressing its inherent solubility challenges. These technological advancements, combined with the compound's multifaceted biological activities, position it as a promising candidate for translational research in the coming years.